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Compound of Interest

Compound Name: HS56

Cat. No.: B607979 Get Quote

For researchers interested in cell lines that may be related to the user's query, the following

information has been gathered from publicly available data.

Cell Line Description

HCC-56

A human cell line originally thought to be derived

from a colon adenocarcinoma. However, it has

been identified as a contaminated cell line,

shown to be a derivative of HSC-57. It is part of

several large-scale cancer research projects,

including the Cancer Dependency Map

(DepMap) and the COSMIC cell lines project.[1]

Hs 940.T

These are fibroblast cells isolated from the skin

of a 57-year-old male patient with melanoma

and are used in cancer research.

Hs 294T

A human melanoma cell line. These cells are

known to possess receptors for interferon-alpha,

-beta, and -gamma.[2]

Further Information Required
To proceed with a detailed and accurate comparison guide, clarification on the precise identity

of "HS56" and "HS94" is necessary. Researchers, scientists, and drug development

professionals are encouraged to provide more specific information, such as:
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The full product names or chemical compound names.

The manufacturer or supplier of these products.

The context in which these products are used (e.g., specific assays, disease models).

Without this information, any attempt to create a comparison guide would be speculative and

would not meet the standards of objective, data-driven scientific reporting. No experimental

protocols or signaling pathway diagrams can be generated at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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